Cas no 5945-45-9 (Miliacin)

Miliacin Properties

Names and Identifiers

• Miliacin
• (3β)-3-Methoxyolean-18-ene
• (3.BETA.)-3-METHOXYOLEAN-18-ENE
• Olean-18-ene, 3-methoxy-, (3beta)-
• 3beta-Methoxyolean-18-ene
• (3S,4aR,6aS,6aR,6bR,8aR,14aR,14bR)-3-methoxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,13,14,14a-tetradecahydropicene
• 4V0WZN086V
• UNII-4V0WZN086V
• OLEAN-18-ENE, 3-METHOXY-, (3.BETA.)-
• 5945-45-9
• 3 beta-methoxyolean-18-ene
• SCHEMBL16177130
• (3BETA)-3-METHOXYOLEAN-18-ENE
• 3-Methoxy-(3beta)-Olean-18-ene
• Panicol
• 3b-Methoxy-18-oleanene
• +Expand

• InChIKey： YZBNXQLCEJJXSC-LZBBLKFASA-N
• Inchi： InChI=1S/C31H52O/c1-26(2)16-17-28(5)18-19-30(7)21(22(28)20-26)10-11-24-29(6)14-13-25(32-9)27(3,4)23(29)12-15-31(24,30)8/h20-21,23-25H,10-19H2,1-9H3/t21-,23+,24-,25+,28-,29+,30-,31-/m1/s1
• SMILES： CC1(CCC2(CCC3(C(C2=C1)CCC4C3(CCC5C4(CCC(C5(C)C)OC)C)C)C)C)C

Computed Properties

• Exact Mass: 440.401816278g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 440.401816278g/mol
• Heavy Atom Count: 15
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2Ų